Cas no 884483-38-9 (17beta-Hydroxy-androstano[3,2-c]isoxazole)

• Product Name: 17beta-Hydroxy-androstano[3,2-c]isoxazole
• CAS No: 884483-38-9
• MF: C₂₀H₂₉NO₂
• MW: 315.449765920639
• CID: 4663814
• PubChem ID: 102285892
• Update Time: 2025-06-10

17beta-Hydroxy-androstano[3,2-c]isoxazole Chemical and Physical Properties

Names and Identifiers

• 17β-Hydroxy-androstano[3,2-c]isoxazole
• 17.beta.-Hydroxy-androstano[3,2-c]isoxazole
• eMolecules ID: 64090095
• Androstano[3,2-c]isoxazol-17-ol, (5α,17β)-
• 17beta-Hydroxy-androstano[3,2-c]isoxazole
• PD017250
• (1S,2S,10S,13R,14S,17S,18S)-2,18-dimethyl-6-oxa-7-azapentacyclo[11.7.0.02,10.04,8.014,18]icosa-4,7-dien-17-ol
• 884483-38-9
• CHEBI:183421
• Androstano[3,2-c]isoxazol-17-ol, (5alpha,17beta)-
• Isofurazadrol
• REJ8GUQ668
• (5alpha,17beta)-androstano[3,2-c]isoxazol-17-ol
• DTXSID501344729

• Inchi： 1S/C20H29NO2/c1-19-8-7-16-14(15(19)5-6-18(19)22)4-3-13-9-17-12(11-23-21-17)10-20(13,16)2/h11,13-16,18,22H,3-10H2,1-2H3/t13-,14-,15-,16-,18-,19-,20-/m0/s1
• InChI Key： YYWMPTGXJBPRND-YNZDMMAESA-N
• SMILES： C[C@]12CC3=CON=C3C[C@]1([H])CC[C@@]1([H])[C@]3([H])CC[C@H](O)[C@@]3(C)CC[C@]21[H]

Computed Properties

• Exact Mass: 315.219829168g/mol
• Monoisotopic Mass: 315.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids

Additional information on 17beta-Hydroxy-androstano[3,2-c]isoxazole

Introduction to 17beta-Hydroxy-androstano[3,2-c]isoxazole (CAS No. 884483-38-9)

17beta-Hydroxy-androstano[3,2-c]isoxazole, a compound with the CAS number 884483-38-9, is a synthetic derivative of androstane that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique isoxazole ring structure, which imparts distinct biological properties and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 17beta-Hydroxy-androstano[3,2-c]isoxazole.

Chemical Structure and Synthesis

The chemical structure of 17beta-Hydroxy-androstano[3,2-c]isoxazole is defined by its core androstane skeleton with an isoxazole ring fused at positions 3 and 2. The presence of the hydroxyl group at the 17-beta position further enhances its biological activity. The synthesis of this compound typically involves multi-step organic reactions, starting from readily available androstane derivatives. One common approach involves the condensation of an appropriate nitrile with a ketone in the presence of a base, followed by cyclization to form the isoxazole ring. Recent advancements in synthetic methodologies have focused on improving the efficiency and yield of these reactions, making the production of 17beta-Hydroxy-androstano[3,2-c]isoxazole more feasible for large-scale applications.

Biological Activities

17beta-Hydroxy-androstano[3,2-c]isoxazole exhibits a range of biological activities that have been extensively studied in both in vitro and in vivo models. One of its most notable properties is its anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, studies have demonstrated that 17beta-Hydroxy-androstano[3,2-c]isoxazole possesses antioxidant properties, which contribute to its protective effects against oxidative stress.

In the context of cancer research, 17beta-Hydroxy-androstano[3,2-c]isoxazole has shown potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells. The mechanism underlying this selective cytotoxicity is thought to involve the modulation of key signaling pathways such as p53 and Bcl-2.

Clinical Applications and Research Advancements

The therapeutic potential of 17beta-Hydroxy-androstano[3,2-c]isoxazole has been explored in several clinical trials. Early-phase trials have focused on evaluating its safety and efficacy in treating inflammatory conditions such as rheumatoid arthritis and Crohn's disease. Preliminary results have been encouraging, with patients showing significant improvements in disease symptoms and quality of life. However, further large-scale clinical trials are needed to confirm these findings and establish optimal dosing regimens.

In addition to its anti-inflammatory properties, recent research has also highlighted the potential of 17beta-Hydroxy-androstano[3,2-c]isoxazole in neurodegenerative diseases. Studies have shown that this compound can protect neurons from oxidative damage and reduce neuroinflammation, suggesting its potential as a neuroprotective agent. These findings have opened new avenues for investigating its use in conditions such as Alzheimer's disease and Parkinson's disease.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 17beta-Hydroxy-androstano[3,2-c]isoxazole (CAS No. 884483-38-9) continues to uncover new insights into its biological activities and therapeutic potential. As our understanding of this compound deepens, it is likely that more targeted applications will emerge across various medical fields. Future directions may include optimizing its chemical structure to enhance specific biological activities or developing novel delivery systems to improve bioavailability.

In conclusion, 17beta-Hydroxy-androstano[3,2-c]isoxazole (CAS No. 884483-38-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an exciting area of research for medicinal chemists and pharmacologists alike.